2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide

• Molecular Formula: C20H18Cl2N2O5S2
• Molecular Weight: 501.4 g/mol
• IUPAC Name: 2,3-dichloro-4-methoxy-N-[4-[(3-methylphenyl)sulfamoyl]phenyl]benzenesulfonamide
• InChI: InChI=1S/C20H18Cl2N2O5S2/c1-13-4-3-5-15(12-13)24-30(25,26)16-8-6-14(7-9-16)23-31(27,28)18-11-10-17(29-2)19(21)20(18)22/h3-12,23-24H,1-2H3
• InChI Key: LYFLXMJFSQRXID-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=C(C(=C(C=C3)OC)Cl)Cl

Description

2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide, also known as DTTB, is a sulfonamide-based compound that has been widely used in scientific research due to its unique properties. DTTB is a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in various types of cancer.

Mechanism of Action

2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide inhibits the activity of CA IX by binding to its active site and preventing the conversion of carbon dioxide to bicarbonate. This leads to a decrease in pH and an increase in acidity in the tumor microenvironment, which in turn inhibits tumor growth and metastasis.
Biochemical and physiological effects:
2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide has been shown to have several biochemical and physiological effects, including a decrease in tumor growth and metastasis, an increase in apoptosis, and a decrease in angiogenesis. 2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide has also been shown to sensitize cancer cells to radiation therapy, making it a potential adjuvant therapy for cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide is its specificity for CA IX, which makes it a valuable tool for studying the role of CA IX in cancer. However, 2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of 2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide in scientific research. One potential direction is the development of more potent and selective inhibitors of CA IX that can be used as potential therapeutics for cancer. Another direction is the use of 2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide as a tool to study the role of CA IX in other diseases, such as ischemic stroke and Alzheimer's disease. Additionally, the combination of 2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide with other therapies, such as immunotherapy and chemotherapy, could lead to more effective treatments for cancer.

Synthesis Methods

2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide can be synthesized using a multi-step process that involves the reaction of 2,3-dichloro-4-methoxybenzenesulfonyl chloride with 4-(3-toluidino)aniline in the presence of a base such as triethylamine. The resulting intermediate is then reacted with sodium sulfite to form the final product, 2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide.

Scientific Research Applications

2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide has been extensively used in scientific research as a tool to study the role of CA IX in cancer. CA IX is a transmembrane protein that is overexpressed in hypoxic regions of solid tumors and plays a crucial role in tumor growth and metastasis. 2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide has been shown to inhibit the activity of CA IX, leading to a decrease in tumor growth and metastasis in various animal models of cancer.